Cas no 59676-20-9 (Adenosine, 4',5'-didehydro-2',5'-dideoxy-)
59676-20-9 structure
Product Name:Adenosine, 4',5'-didehydro-2',5'-dideoxy-
CAS No:59676-20-9
MF:C10H11N5O2
MW:233.226640939713
CID:337764
PubChem ID:15742007
Update Time:2025-04-19
Adenosine, 4',5'-didehydro-2',5'-dideoxy- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 4',5'-didehydro-2',5'-dideoxy-
- (3S,5R)-5-(6-aminopurin-9-yl)-2-methylideneoxolan-3-ol
- (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylideneoxolan-3-ol
- (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylenetetrahydrofuran-3-ol
- 59676-20-9
- SCHEMBL9151654
- DTXSID20577800
-
- Inchi: 1S/C10H11N5O2/c1-5-6(16)2-7(17-5)15-4-14-8-9(11)12-3-13-10(8)15/h3-4,6-7,16H,1-2H2,(H2,11,12,13)/t6-,7+/m0/s1
- InChI Key: RJDZRXKTDFKEEF-NKWVEPMBSA-N
- SMILES: O1C(=C)[C@H](C[C@@H]1N1C=NC2C(N)=NC=NC1=2)O
Computed Properties
- Exact Mass: 233.09143
- Monoisotopic Mass: 233.09127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 99.1Ų
Experimental Properties
- PSA: 99.08
Adenosine, 4',5'-didehydro-2',5'-dideoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
59676-20-9 (Adenosine, 4',5'-didehydro-2',5'-dideoxy-) Related Products
- 16373-93-6(2'-deoxy-adenosine;hydrate)
- 71647-05-7(9-(5,6-dideoxyhex-4-enofuranosyl)-9H-purin-6-amine)
- 14365-45-8((2S,3R,5S)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)
- 122289-05-8(9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-)
- 7697-49-6(9H-Purin-6-amine,9-(2-deoxy-b-D-erythro-pentopyranosyl)- (9CI))
- 71647-14-8(9H-Purin-6-amine,9-(5,6-dideoxy-b-D-erythro-hex-4-enofuranosyl)-,(Z)- (9CI))
- 2004-04-8(Decoyinine)
- 17434-50-3( )
- 958-09-8(Deoxyadenosine)
- 20535-04-0( )
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